Cas no 251097-16-2 (1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 251097-16-2
• MF: C₁₁H₁₂BrNO₄S
• MW: 334.186281204224
• MDL: MFCD02331407
• CID: 3057284
• PubChem ID: 2765073
• Update Time: 2025-05-20

1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)sulfonyl]-2-pyrrolidinecarboxylic acid
• 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• Z45681490
• DTXSID501296407
• SCHEMBL2707039
• CHEMBL1904624
• 10G-463S
• SR-01000480155
• CCG-19484
• AKOS000122491
• CS-0220646
• 1-[(4-bromophenyl)sulfonyl]pyrrolidine-2-carboxylic acid, AldrichCPR
• SR-01000480155-1
• EN300-07179
• 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylicacid
• 1-[(4-bromophenyl)sulfonyl]pyrrolidine-2-carboxylic acid
• 1-(4-bromophenyl)sulfonylpyrrolidine-2-carboxylic acid
• MFCD00172810
• HMS2877K24
• MLS001166473
• 1-[(4-Bromophenyl)sulfonyl]proline
• 251097-16-2
• AKOS016039030
• SMR000549519
• Oprea1_688642
• Oprea1_235047
• 1-((4-Bromophenyl)sulfonyl)proline

• MDL： MFCD02331407
• Inchi： 1S/C11H12BrNO4S/c12-8-3-5-9(6-4-8)18(16,17)13-7-1-2-10(13)11(14)15/h3-6,10H,1-2,7H2,(H,14,15)
• InChI Key： ORZCOQODYMJAIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 332.96704g/mol
• Monoisotopic Mass: 332.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid

1-(4-Bromobenzenesulfonyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

1-(4-Bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid, also known by its CAS number 251097-16-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a sulfonyl group attached to a bromobenzene moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other related disciplines.

The synthesis of 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the pyrrolidine ring, followed by the introduction of the sulfonyl group. The bromobenzene moiety is then attached via a substitution reaction, ensuring the stability and functionality of the final product. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies.

One of the most promising applications of CAS 251097-16-2 lies in its potential as a pharmacological agent. The sulfonyl group is known to enhance bioavailability and stability in biological systems, while the pyrrolidine ring contributes to its ability to interact with specific biological targets. Recent studies have explored its role as an inhibitor of certain enzymes and receptors, highlighting its potential in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid has shown promise in material science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For example, researchers have investigated its use in the synthesis of self-healing polymers and stimuli-responsive materials. These applications leverage the compound's ability to form stable covalent bonds under specific conditions, making it a valuable component in material design.

The physical and chemical properties of CAS 251097-16-2 have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry has confirmed its molecular formula and molecular weight, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its structural arrangement. These studies have not only validated the compound's identity but also contributed to a deeper understanding of its reactivity and stability under various conditions.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid. Molecular modeling studies have revealed key interactions between this compound and biological targets at the atomic level. Such insights are invaluable for guiding future drug design efforts and optimizing the compound's therapeutic potential.

In conclusion, 1-(4-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid, or CAS 251097-16-2, is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.